Cas no 367909-68-0 (1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde)
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde
- T5941
- 6-quinolinecarboxaldehyde, 1,2-dihydro-2,2,4-trimethyl-1-(phenylmethyl)-
- 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde
-
- MDL: MFCD27936933
- Inchi: 1S/C20H21NO/c1-15-12-20(2,3)21(13-16-7-5-4-6-8-16)19-10-9-17(14-22)11-18(15)19/h4-12,14H,13H2,1-3H3
- InChI Key: PLIKXGIAKMCMAO-UHFFFAOYSA-N
- SMILES: O=CC1C=CC2=C(C=1)C(C)=CC(C)(C)N2CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 433
- Topological Polar Surface Area: 20.3
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB416455-500 mg |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde |
367909-68-0 | 500MG |
€195.40 | 2023-01-21 | ||
| abcr | AB416455-1 g |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde |
367909-68-0 | 1 g |
€239.00 | 2023-07-19 | ||
| TRC | B134395-250mg |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde |
367909-68-0 | 250mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B134395-500mg |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde |
367909-68-0 | 500mg |
$ 300.00 | 2022-06-07 | ||
| TRC | B134395-1000mg |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde |
367909-68-0 | 1g |
$ 480.00 | 2022-06-07 | ||
| abcr | AB416455-500mg |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde; . |
367909-68-0 | 500mg |
€205.00 | 2025-02-13 | ||
| abcr | AB416455-1g |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde; . |
367909-68-0 | 1g |
€237.00 | 2025-02-13 | ||
| A2B Chem LLC | AX46228-250mg |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde |
367909-68-0 | 95% | 250mg |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AX46228-1g |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde |
367909-68-0 | 95% | 1g |
$209.00 | 2024-04-20 | |
| A2B Chem LLC | AX46228-5g |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde |
367909-68-0 | 95% | 5g |
$923.00 | 2024-04-20 |
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde
Introduction to 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde (CAS No. 367909-68-0)
1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde, with the CAS number 367909-68-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features, which include a benzyl group and multiple methyl substitutions. The aldehyde functional group at the 6-position further enhances its reactivity and potential for various chemical transformations.
The chemical structure of 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde (CAS No. 367909-68-0) consists of a quinoline core with a benzyl substituent at the 1-position and three methyl groups at the 2, 2, and 4 positions. The presence of the aldehyde group at the 6-position makes this compound highly versatile in synthetic chemistry. This structure provides a foundation for a wide range of biological activities and potential applications in drug discovery.
Recent studies have highlighted the significance of 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde in various biological contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The unique structural features of this compound allow it to bind effectively to these enzymes, thereby disrupting their function and potentially leading to therapeutic benefits.
In addition to its enzymatic inhibition properties, 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California found that this compound can significantly reduce inflammation in vitro by modulating the expression of pro-inflammatory cytokines. This finding suggests that it may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The synthetic accessibility of 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde (CAS No. 367909-68-0) is another factor contributing to its importance in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One such method involves the condensation of benzylamine with an appropriate ketone followed by cyclization and oxidation steps. These synthetic methods not only ensure high yields but also allow for easy modification of the structure to explore analogs with enhanced biological activities.
The physicochemical properties of 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde have been extensively studied to understand its behavior in different environments. It is known to be soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for use in various biochemical assays. Its melting point and other physical characteristics have also been determined through rigorous experimental methods.
In terms of safety and handling, while specific guidelines may vary depending on local regulations and laboratory protocols, it is generally recommended to handle this compound with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.
The future prospects for 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde are promising. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. Collaborative efforts between chemists and biologists are essential to fully realize the potential of this compound in drug development.
In conclusion, 1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde (CAS No. 367909-68-0) is a multifaceted compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.
367909-68-0 (1-Benzyl-2,2,4-trimethyl-1,2-dihydroquinoline-6-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)